Cas no 67896-64-4 (1,2-heptadecanoylphosphatidylcholine)

• Product Name: 1,2-heptadecanoylphosphatidylcholine
• CAS No: 67896-64-4
• MF: C₄₂H₈₄NO₈P
• MW: 762.092035293579
• CID: 967616
• PubChem ID: 129269
• Update Time: 2025-04-19

1,2-heptadecanoylphosphatidylcholine Chemical and Physical Properties

Names and Identifiers

• 1,2-heptadecanoylphosphatidylcholine
• 2,3-di(heptadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• 67896-64-4
• PD078203
• 2,3-Bis(heptadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• 3,5,9-trioxa-4-phosphahexacosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxoheptadecyl)oxy)-, hydroxide, inner salt, 4-oxide
• 1,2-Heptadecanoyl-sn-glycero-3-phosphatidylcholine
• DTXSID30987259
• 1,2-DIHEPTADECANOYL-SN-GLYCERO-3-PHOSPHATIDYLCHOLINE

• Inchi： 1S/C42H84NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-41(44)48-38-40(39-50-52(46,47)49-37-36-43(3,4)5)51-42(45)35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h40H,6-39H2,1-5H3
• InChI Key： RTWAYAIMWLNAJW-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 761.59382
• Monoisotopic Mass: 761.593455
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 52
• Rotatable Bond Count: 42
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 14.5

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 111.19
• LogP: 12.46220